Cas no 1374510-76-5 (1-7-(E)-2-(Dimethylamino)vinyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-6-ylethanone)

• Product Name: 1-7-(E)-2-(Dimethylamino)vinyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-6-ylethanone
• CAS No: 1374510-76-5
• MF: C₁₂H₁₂F₃N₅O
• MW: 299.251791954041
• MDL: MFCD22374868
• CID: 4697665
• Update Time: 2025-07-14

1-7-(E)-2-(Dimethylamino)vinyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-6-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-[7-[(E)-2-(dimethylamino)vinyl]-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• STL361686
• T5270
• ethanone, 1-[7-[(E)-2-(dimethylamino)ethenyl]-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]-
• 1-[7-[(E)-2-(dimethylamino)-1-ethenyl]-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]-1-ethanone
• 1-{7-[(E)-2-(dimethylamino)ethenyl]-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethan
• 1-7-(E)-2-(Dimethylamino)vinyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-6-ylethanone

• MDL： MFCD22374868
• Inchi： 1S/C12H12F3N5O/c1-7(21)8-6-16-11-17-10(12(13,14)15)18-20(11)9(8)4-5-19(2)3/h4-6H,1-3H3/b5-4+
• InChI Key： RRAWMUDHSYHOEO-SNAWJCMRSA-N
• SMILES： FC(C1N=C2N=CC(C(C)=O)=C(/C=C/N(C)C)N2N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 426
• Topological Polar Surface Area: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 1-7-(E)-2-(Dimethylamino)vinyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-6-ylethanone

Introduction to Compound with CAS No. 1374510-76-5 and Product Name: 1-7-(E)-2-(Dimethylamino)vinyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-6-ylethanone

The compound with the CAS number 1374510-76-5 and the product name 1-7-(E)-2-(Dimethylamino)vinyl-2-(trifluoromethyl)-1,2,4triazolo1,5-apyrimidin-6-ylethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring multiple functional groups and a unique heterocyclic framework, makes it a subject of intense research interest.

One of the most striking features of this compound is its triazolo[1,5-a]pyrimidine core, which is known for its ability to interact with various biological targets. The presence of a dimethylamino group at the 2-position and a trifluoromethyl group at the 2-position of the triazolopyrimidine ring enhances its pharmacological properties by influencing both lipophilicity and electronic distribution. These modifications are critical in determining the compound's binding affinity and selectivity towards biological receptors.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly in the context of targeting aberrantly activated kinases in cancer cells. The vinyl group in the molecule contributes to its ability to undergo various chemical reactions, including Michael additions and cycloadditions, which are pivotal in drug discovery and development. The combination of these structural elements makes this compound a versatile scaffold for designing novel therapeutic agents.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate metabolic stability and binding interactions. In many cases, trifluoromethyl-substituted compounds exhibit improved bioavailability and prolonged half-life in vivo. This property has been extensively explored in the development of antiviral and anticancer drugs. The incorporation of this group into the triazolo[1,5-a]pyrimidine core of our compound suggests that it may possess enhanced pharmacokinetic profiles compared to related analogs.

Moreover, the dimethylamino group at the 2-position of the triazolopyrimidine ring plays a crucial role in modulating the compound's electronic properties. This group can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity. Additionally, it can influence solubility and permeability characteristics, which are essential for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with target proteins such as kinases and transcription factors. These studies have revealed that the dimethylamino group and the trifluoromethyl group are key interaction points with biological targets, providing valuable insights for further optimization.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several kinases involved in cancer progression. Notably, it has shown promise in inhibiting tyrosine kinases that are overexpressed in various solid tumors. The ability to selectively target these kinases without affecting normal cellular processes is a major goal in oncology research.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development.

One particularly innovative aspect of this compound's design is its potential to exhibit dual functionality. The presence of both kinase inhibition and other biological activities suggests that it may serve as a multi-target directed drug (MTDD). Such compounds have gained attention due to their ability to modulate multiple disease pathways simultaneously, potentially leading to more effective therapeutic outcomes.

Future research directions include exploring derivatives of this compound with modified functional groups to enhance potency and selectivity. Additionally, investigating its mechanism of action will be crucial for understanding its therapeutic potential fully. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models before human clinical trials can be initiated.

The impact of computational tools on drug discovery cannot be overstated. Software packages for molecular modeling and virtual screening have accelerated the identification of promising candidates like our compound significantly. These tools allow researchers to screen vast libraries of molecules rapidly, identifying those with optimal pharmacokinetic properties and target interactions.

The development of novel heterocyclic compounds continues to be a cornerstone of pharmaceutical innovation. The unique structural features of our compound highlight how strategic modifications can yield molecules with significant therapeutic potential. As research progresses, it is likely that more compounds like this will emerge from academic laboratories into clinical development pipelines.